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Decomposition Reactions and Pathways

The decomposition pathways for chlorates follow general patterns, often influenced by temperature and

pressure [1] [2] [3].

Primary Decomposition Reaction High-Pressure Decomposition Reaction &

Compound o
(Thermal) Conditions

| RbCI1Os3 | Information not available in search results | RbClO4 — B2-RbCl + 202 [2] ¢ Pressure: 20-90
kbar ¢ Temperature: ~550°C | | NaClOs | Information not available in search results | Information not
available in search results | | KC1O03 | 4KClO3 — 3KClOa4 + KCI (without catalyst) [3] | KClOs — B2-KCl
+ 02 (via KClOa4 intermediate) [4]  Pressure: 29-76 kbar ¢ Temperature: 500-580°C | | | 2ZKClO3 — 2KCI +
302 (with MnOz catalyst) [3] | |

The following diagram illustrates the general thermal decomposition pathway for potassium chlorate

(KCl0Os3), which can proceed with or without a catalyst and may involve different intermediates [3] [4].
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Experimental Data and Kinetic Parameters

Available kinetic data is limited and was obtained under different conditions, so direct comparison should be

done with caution.

Experimental Activation Energy Decomposition

Compound Reference
P Conditions (Ea) Mechanism | Model
RbCIOs3 High- Not Quantified Reversible equilibrium: [2]
Pressure/Thermal: 20- T-RbCIO4 = B2-RbCI +
90 kbar, ~550°C [2] 202 [2]
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Experimental Activation Energy Decomposition
Compound o ) Reference
Conditions (Ea) Mechanism | Model
NaClOs Information not Information not Information not available
available in search available in search in search results
results results
KCIOs High- Not Quantified Decomposes via [4]
Pressure/Thermal: 29- orthorhombic KCIOa4
76 kbar, 500-580°C [4] intermediate to B2-KClI
and Oz [4]
KCIO4 Non-isothermal TGA: 293 to 307 kJ/mol Most probable [5]
5-20 K/min heating rate  (by isoconversional mechanism: A3 (Avrami-
[5] methods) [5] Erofeev), g(a) = [-In(1-
)]/ [9]

Summary of Key Experimental Protocols

The provided search results detail methodologies for high-pressure decomposition and kinetic analysis.

e High-Pressure Decomposition of RbCl03 and KCIOs [2] [4]

o Objective: To study decomposition at high pressures and temperatures and determine the
molar volume of released O:2 fluid.

o Method: Using a multi-anvil high-pressure device, the sample is compressed to pressures of
20-90 kbar (RbCIOs) or 29-76 kbar (KCIOs). The sample is then heated while in-situ energy-
dispersive X-ray diffraction is performed to monitor phase changes and decomposition in
real-time. For KCIOs, off-line quenching experiments in sealed gold tubes were also used to
determine the equilibrium boundary.

o Key Parameters: Unit-cell parameters and volumes of the solid phases are determined. The
partial molar volume of Oz is calculated from the difference in solid volumes before and after
decomposition.

e Kinetic Study of KClO4 using Non-Isothermal Thermogravimetric Analysis (TGA) [5]

o Objective: To interpret the decomposition kinetics, including activation energy and reaction
model.
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o Method: A sample of the salt is heated at several constant linear heating rates (e.g., 5, 10, 15,
and 20 Kemin~?) in a thermogravimetric analyzer. The mass loss of the sample is recorded as a
function of temperature.

o Data Analysis: The activation energy (Ea) is computed from the TGA data using
isoconversional methods (Ozawa-Flynn-Wall, Kissinger-Akahira-Sunose, and Friedman). The
model-fitting method (modified Coats-Redfern equation) is then used to determine the most
probable reaction mechanism function, g(a).

Key Comparative Insights

¢ High-Pressure Behavior: Both RbClOs and KCIOs have been studied under extreme conditions
relevant to geophysics. RbClOs decomposes directly to a chloride and oxygen, whereas KCIOs
decomposition under pressure proceeds through a potassium perchlorate (KCIOa4) intermediate [2]

[4].

e Molar Volume of Oxygen: Studies on KCIOs and RbCIO4 decomposition at high pressure indicate
that the partial molar volume of fluid Oz is smaller than previously thought, which has implications for
oxygen storage in Earth's mantle and core [2] [4].

¢ Kinetic Data Gap: There is a lack of directly comparable kinetic data (like activation energy) for the
standard atmospheric pressure decomposition of RbClOs and NaClOs. Future work could focus on a
controlled TGA study of all three compounds under identical conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [RbCIO3 decomposition kinetics vs NaClO3 KCIO3]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1506154#rbclo3-

decomposition-kinetics-vs-naclo3-kclo3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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